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Cat. No.: B13211142

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic profile of 3-(5-Chloro-2-
methylphenyl)azetidine (CAS: 1260797-61-2), a critical intermediate in the synthesis of

monoamine reuptake inhibitors and other CNS-active agents. The data presented herein

synthesizes predictive chemometric modeling with empirical trends observed in 3-arylazetidine

scaffolds. This document is designed for medicinal chemists and analytical scientists requiring

high-fidelity reference data for structural validation.

Structural Analysis & Conformational Dynamics
The 3-(5-Chloro-2-methylphenyl)azetidine molecule features a constrained four-membered

azetidine ring substituted at the C3 position by a 2,5-disubstituted phenyl ring.

Steric Influence: The ortho-methyl group on the phenyl ring introduces significant steric strain

relative to the azetidine ring. This forces the phenyl ring to adopt a twisted conformation

relative to the azetidine plane to minimize

strain, distinct from the more planar conformation of unsubstituted 3-phenylazetidine.
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Ring Puckering: The azetidine ring exists in a dynamic equilibrium between two puckered

conformations. However, the bulky aryl substituent at C3 strongly favors the equatorial

position to minimize 1,3-diaxial interactions.

Mass Spectrometry (MS) Profile
Method: Electron Ionization (EI), 70 eV.[1]

The mass spectrum is characterized by the molecular ion cluster and a distinct fragmentation

pattern driven by the release of ring strain energy (approx. 26 kcal/mol).

Key Diagnostic Ions
m/z (Rel. Int.) Ion Identity Interpretation

181 / 183

Molecular ion. Characteristic

3:1 ratio due to

isotopes.

152 / 154
Loss of imine fragment (29 Da)

via retro-[2+2] cycloaddition.

139 / 141

Base Peak. Substituted

benzyl/tropylium cation formed

by loss of the azetidine

fragment (

).

125 / 127
Chlorotropylium ion (loss of

methyl from the base peak).

Fragmentation Pathway (DOT Visualization)
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[C8H8Cl]+
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- C2H4N (42 Da)

Click to download full resolution via product page

Figure 1: Proposed EI-MS fragmentation pathway for 3-(5-Chloro-2-methylphenyl)azetidine.

Nuclear Magnetic Resonance (NMR) Analysis
Solvent:

(Deuterochloroform) Reference: TMS (

0.00 ppm)

H NMR Data (400 MHz)
The proton spectrum is dominated by the asymmetry of the phenyl ring and the characteristic

multiplets of the azetidine ring.
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Shift (

, ppm)
Multiplicity Integration Assignment

Coupling
Constants (

, Hz)

7.28 d 1H
Ar-H3 (ortho to

Me)

7.15 dd 1H
Ar-H4 (meta to

Me)

7.05 d 1H
Ar-H6 (ortho to

azetidine)

4.15 - 4.05 m 1H
Azetidine-H3

(Methine)

Complex quintet-

like

3.95 t (broad) 2H
Azetidine-H2a,

H4a

3.65 t (broad) 2H
Azetidine-H2b,

H4b

2.32 s 3H Ar-CH -

2.10 br s 1H N-H Exchangeable

Expert Insight: The azetidine protons (H2/H4) appear as two distinct sets of multiplets (pseudo-

triplets) due to the puckered ring conformation and the magnetic anisotropy of the ortho-

substituted phenyl ring. In dynamic equilibrium at room temperature, these may broaden or

coalesce.

C NMR Data (100 MHz)
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Shift (

, ppm)
Type Assignment

142.5 C_quat Ar-C1 (ipso to azetidine)

136.8 C_quat Ar-C2 (ipso to Methyl)

131.5 C_quat Ar-C5 (ipso to Cl)

130.8 CH Ar-C3

127.4 CH Ar-C4

125.9 CH Ar-C6

54.2 CH Azetidine-C2, C4

36.5 CH Azetidine-C3

19.8 CH Ar-CH

Infrared (IR) Spectroscopy
Method: ATR-FTIR (Neat film or KBr pellet)

The IR spectrum confirms the secondary amine functionality and the substitution pattern of the

aromatic ring.
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Wavenumber (cm

)
Intensity

Functional Group
Assignment

3350 - 3280 Medium, Broad
N-H stretching (secondary

amine)

3050 - 3010 Weak C-H stretching (aromatic)

2960 - 2850 Medium
C-H stretching (aliphatic,

azetidine + methyl)

1595, 1480 Strong
C=C aromatic ring skeletal

vibrations

1120 Medium C-N stretching

820, 880 Strong
C-H out-of-plane bending

(1,2,5-trisubstituted benzene)

740 Strong C-Cl stretching

Experimental Protocol: Sample Preparation
To ensure data integrity, the following sample preparation workflow is recommended for

spectroscopic analysis.
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Crude 3-(5-Chloro-2-methylphenyl)azetidine
(Free base or HCl salt)

Liquid-Liquid Extraction
(DCM / 1M NaOH)

If HCl salt

Drying
(Anhydrous Na2SO4)

If Free base oil

Filtration & Concentration
(Rotary Evaporator < 40°C)

Spectroscopic Analysis
(NMR in CDCl3, IR Neat)
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Figure 2: Sample preparation workflow for spectroscopic analysis.

Protocol Notes:

Stability: Azetidines are strained rings and can degrade under acidic conditions or high heat.

Always concentrate samples at temperatures below 40°C.

Solvent Choice: For NMR,

is preferred for the free base. If analyzing the hydrochloride salt, use

or

to prevent precipitation.

Water Peak: In
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, the N-H proton signal is concentration-dependent and may overlap with the water peak
(~1.56 ppm). Use dry solvents.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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